Cas no 2229484-08-4 (3,5-dibromo-4-(but-3-yn-2-yl)pyridine)

• Product Name: 3,5-dibromo-4-(but-3-yn-2-yl)pyridine
• CAS No: 2229484-08-4
• MF: C₉H₇Br₂N
• MW: 288.966580629349
• CID: 6287031
• PubChem ID: 165649833
• Update Time: 2025-05-23

3,5-dibromo-4-(but-3-yn-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-4-(but-3-yn-2-yl)pyridine
• 2229484-08-4
• EN300-1907892

• Inchi： 1S/C9H7Br2N/c1-3-6(2)9-7(10)4-12-5-8(9)11/h1,4-6H,2H3
• InChI Key： NPKBDGLIDNHJNN-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1C(C#C)C)Br

Computed Properties

• Exact Mass: 288.89247g/mol
• Monoisotopic Mass: 286.89452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 3,5-dibromo-4-(but-3-yn-2-yl)pyridine

Research Brief on 3,5-Dibromo-4-(but-3-yn-2-yl)pyridine (CAS: 2229484-08-4): Recent Advances and Applications

3,5-Dibromo-4-(but-3-yn-2-yl)pyridine (CAS: 2229484-08-4) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its utility in the development of novel anticancer agents, highlighting its potential as a scaffold for targeted therapies.

The structural features of 3,5-dibromo-4-(but-3-yn-2-yl)pyridine, including the presence of bromine atoms and an alkyne moiety, make it a valuable building block for click chemistry and other modular synthetic approaches. Researchers have leveraged these properties to design and synthesize libraries of compounds for high-throughput screening against a range of biological targets. Notably, its role in the development of Bruton's tyrosine kinase (BTK) inhibitors has been a focal point of recent investigations, with several derivatives showing promising preclinical activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 3,5-dibromo-4-(but-3-yn-2-yl)pyridine-derived compounds in inhibiting aberrant signaling pathways associated with hematologic malignancies. The study employed a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives. The results indicated that modifications at the pyridine core could significantly enhance pharmacokinetic properties, such as metabolic stability and oral bioavailability.

Another recent application of this compound involves its use in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. A 2024 report in ACS Chemical Biology detailed the incorporation of 3,5-dibromo-4-(but-3-yn-2-yl)pyridine into bifunctional molecules designed to degrade oncogenic proteins. The study highlighted the compound's compatibility with E3 ligase-recruiting ligands, enabling the efficient degradation of target proteins in cellular models.

Beyond its therapeutic potential, 3,5-dibromo-4-(but-3-yn-2-yl)pyridine has also found applications in materials science. Its ability to participate in cross-coupling reactions has been exploited in the development of organic semiconductors and luminescent materials. A 2023 publication in Advanced Materials showcased its use in the synthesis of π-conjugated polymers with tunable electronic properties, opening new avenues for optoelectronic devices.

In conclusion, 3,5-dibromo-4-(but-3-yn-2-yl)pyridine (CAS: 2229484-08-4) continues to be a molecule of significant interest across multiple disciplines. Its dual role as a medicinal chemistry scaffold and a materials science building block underscores its versatility. Future research is expected to further explore its potential in drug discovery, particularly in the context of personalized medicine and combination therapies. Ongoing efforts to optimize its synthetic accessibility and derivatization will likely yield additional breakthroughs in the coming years.